Cas no 1501638-51-2 (1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol)
1501638-51-2 structure
Product Name:1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol
CAS No:1501638-51-2
MF:C9H12ClF3N2O
MW:256.652591705322
CID:6540506
PubChem ID:80133281
Update Time:2024-01-12
1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol
- 1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol
- EN300-1930410
- 1501638-51-2
- AKOS018694717
-
- Inchi： 1S/C9H12ClF3N2O/c1-4(2)6-5(7(16)9(11,12)13)8(10)15(3)14-6/h4,7,16H,1-3H3
- InChI Key： APOIZKQJZXNUSB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)(F)F)O)C(C(C)C)=NN1C
Computed Properties
- Exact Mass: 256.0590252g/mol
- Monoisotopic Mass: 256.0590252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38Ų
1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1930410-1g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-5g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 5g |
$2443.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-10g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 10g |
$3622.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-0.05g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-0.1g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-0.25g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-0.5g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-1.0g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 1g |
$1229.0 | 2023-06-02 | ||
| Enamine | EN300-1930410-2.5g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1930410-5.0g |
1-[5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]-2,2,2-trifluoroethan-1-ol |
1501638-51-2 | 5g |
$3562.0 | 2023-06-02 |
1-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl-2,2,2-trifluoroethan-1-ol Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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